Cas no 441717-40-4 (1-tert-butyl 3-methyl (3R)-pyrrolidine-1,3-dicarboxylate)

• Product Name: 1-tert-butyl 3-methyl (3R)-pyrrolidine-1,3-dicarboxylate
• CAS No: 441717-40-4
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD09954284
• CID: 68101
• PubChem ID: 1514346
• Update Time: 2025-06-11

1-tert-butyl 3-methyl (3R)-pyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-1-tert-Butyl 3-methyl pyrrolidine-1,3-dicarboxylate
• (R)-1-tert-Butoxycarbonyl-pyrrolidine-3-carboxylic acid methyl ester
• (R)-1-Boc-pyrrolidine-1,3-dicarboxylate
• (R)-1-Boc-pyrrolidine-3-carboxylic acid methyl ester
• O1-tert-Butyl O3-methyl (3R)-pyrrolidine-1,3-dicarboxylate
• 1-tert-butyl 3-methyl (3R)-pyrrolidine-1,3-dicarboxylate
• (R)-Pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-methyl ester
• J-502377
• A26485
• AB8789
• AKOS015911010
• CS-B0424
• LIWFYAVKYUQMRE-MRVPVSSYSA-N
• AC-1504
• (R)-Methyl-1-tert-butoxycarbonyl-pyrrolidine-3-carboxylate
• 1-O-tert-butyl 3-O-methyl (3R)-pyrrolidine-1,3-dicarboxylate
• MFCD09954284
• J-523814
• 1-(tert-butyl) 3-methyl (R)-pyrrolidine-1,3-dicarboxylate
• 441717-40-4
• (R)-METHYL 1-BOC-PYRROLIDINE-3-CARBOXYLATE
• AKOS015851027
• SCHEMBL1968331
• AM20100145
• AS-44916
• DTXSID00363864
• (R)-1-tert-butyl3-methylpyrrolidine-1,3-dicarboxylate
• Methyl (R)-1-Boc-pyrrolidine-3-carboxylate
• DB-002934
• (S)-1-tert-Butoxycarbonyloxycarbonyl-pyrrolidine-3-carboxylic acid

• MDL： MFCD09954284
• Inchi： 1S/C11H19NO4/c1-11(2,3)16-10(14)12-6-5-8(7-12)9(13)15-4/h8H,5-7H2,1-4H3/t8-/m1/s1
• InChI Key： LIWFYAVKYUQMRE-MRVPVSSYSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@@H](C(=O)OC)C1)=O

Computed Properties

• Exact Mass: 259.10600
• Monoisotopic Mass: 229.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 288.6±33.0 °C at 760 mmHg
• Flash Point: 128.3±25.4 °C
• Refractive Index: 1.507
• PSA: 93.14000
• LogP: 1.40250
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-tert-butyl 3-methyl (3R)-pyrrolidine-1,3-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 1-tert-butyl 3-methyl (3R)-pyrrolidine-1,3-dicarboxylate

Comprehensive Overview of 1-tert-butyl 3-methyl (3R)-pyrrolidine-1,3-dicarboxylate (CAS No. 441717-40-4)

1-tert-butyl 3-methyl (3R)-pyrrolidine-1,3-dicarboxylate (CAS No. 441717-40-4) is a chiral pyrrolidine derivative widely utilized in pharmaceutical synthesis and organic chemistry. This compound, characterized by its tert-butyl and methyl ester groups, serves as a versatile intermediate for the construction of complex molecules, particularly in asymmetric synthesis and drug discovery. Its (3R)-stereochemistry makes it invaluable for producing enantiomerically pure compounds, a critical requirement in modern medicinal chemistry.

The growing demand for chiral building blocks like 1-tert-butyl 3-methyl (3R)-pyrrolidine-1,3-dicarboxylate reflects broader trends in the pharmaceutical industry, where enantioselective synthesis and green chemistry are prioritized. Researchers frequently search for "CAS 441717-40-4 applications" or "pyrrolidine derivatives in drug design," highlighting its relevance in developing therapeutics for CNS disorders, antiviral agents, and protease inhibitors. Its carboxylate functionality also aligns with the rising interest in biodegradable scaffolds for sustainable chemistry.

From a synthetic perspective, 1-tert-butyl 3-methyl (3R)-pyrrolidine-1,3-dicarboxylate offers exceptional reactivity due to its bifunctional nature. The tert-butyl ester provides steric protection, while the methyl ester allows for further transformations, such as hydrolysis or amidation. This duality is frequently explored in queries like "how to modify pyrrolidine dicarboxylates" or "R-pyrrolidine derivatives in catalysis," underscoring its adaptability in multi-step syntheses.

Analytical techniques for characterizing CAS 441717-40-4 typically include HPLC for purity assessment, NMR for structural confirmation, and polarimetry to verify optical activity. These methods address common user concerns such as "how to test chiral purity of pyrrolidine compounds" or "quality control for pharmaceutical intermediates." The compound’s stability under inert conditions and compatibility with Grignard reactions or reductive amination further enhances its utility.

In the context of AI-driven drug discovery, 1-tert-butyl 3-methyl (3R)-pyrrolidine-1,3-dicarboxylate has gained attention as a molecular scaffold for virtual screening. Searches like "pyrrolidine libraries for machine learning" or "CAS 441717-40-4 docking studies" illustrate its role in computational chemistry. Additionally, its low toxicity profile aligns with the industry’s shift toward safer synthetic routes, a topic frequently queried as "non-toxic chiral auxiliaries."

Future applications of 1-tert-butyl 3-methyl (3R)-pyrrolidine-1,3-dicarboxylate may expand into peptidomimetics and macrocyclic drugs, areas gaining traction in oncology and immunology research. Its CAS No. 441717-40-4 remains a focal point for innovations in continuous flow chemistry and enzymatic resolution, addressing sustainability challenges. As the demand for high-value intermediates grows, this compound exemplifies the intersection of stereochemistry, synthetic efficiency, and environmental consciousness.